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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure
characteristics of Apiezon N grease, a critical parameter for its use in high-vacuum and
cryogenic applications. This document outlines the relationship between temperature and vapor
pressure, presents quantitative data in a structured format, and details the experimental
methodologies used for such measurements.

Introduction to Apiezon N Grease and its Vapor
Pressure

Apiezon N grease is a silicone-free, hydrocarbon-based vacuum grease widely recognized for
its exceptional performance in cryogenic applications and for its use in high-vacuum systems at
ambient temperatures.[1][2] A key physical property governing its suitability for these
applications is its extremely low vapor pressure. Vapor pressure is the pressure exerted by a
vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given
temperature in a closed system. In a high-vacuum environment, components with high vapor
pressure can outgas, contaminating the system and preventing the desired low pressures from
being reached. The low vapor pressure of Apiezon N grease makes it an ideal sealant and
thermal contact medium in such sensitive environments.[3][4]

Quantitative Vapor Pressure Data
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The vapor pressure of Apiezon N grease is temperature-dependent, decreasing significantly
as the temperature is lowered. The following table summarizes the vapor pressure of Apiezon
N grease at various temperatures, with the data at 20°C being widely cited and the other data
points being extrapolated from graphical representations provided by the manufacturer.

Temperature (°C) Vapor Pressure (Torr)
0 ~2 x 10710

10 ~4 x 10710

20 6 x 10-1°[2][3][5]

30 ~1x107°

40 ~2x107°

50 ~5x107°

Note: Values other than at 20°C are approximate and have been derived from the vapor
pressure curve.

Experimental Protocol for Vapor Pressure
Determination

The determination of the very low vapor pressures exhibited by materials like Apiezon N
grease requires specialized techniques. The ASTM E1194 standard test method, which
describes the gas saturation method, is a suitable and widely recognized procedure for
measuring the vapor pressure of low-volatility substances.[1][6][7]

Principle of the Gas Saturation Method

The gas saturation method involves passing a known volume of an inert carrier gas over the
substance under investigation at a constant temperature.[8] The carrier gas becomes saturated
with the vapor of the substance. The mass of the vaporized substance is then determined by
trapping it and measuring its quantity, typically using a sensitive analytical technique like gas
chromatography.
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Experimental Workflow

The following diagram illustrates the typical workflow for determining vapor pressure using the
gas saturation method.
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Experimental workflow for the gas saturation method.

Detailed Steps

o Sample Preparation: A sample of Apiezon N grease is placed in a thermostated saturation
cell, which is maintained at a precise and constant temperature.

e Gas Flow: A controlled and accurately measured flow of a dry, inert carrier gas (such as
nitrogen or argon) is passed through the saturation cell. The flow rate is kept low enough to
ensure that the gas becomes fully saturated with the vapor of the Apiezon N grease.

e Vapor Trapping: The gas stream exiting the saturation cell, now containing the vapor of the
grease, is passed through a trap. This trap is typically a tube filled with a solid sorbent
material that quantitatively adsorbs the grease vapor.

o Quantification: After a known volume of gas has passed through the system, the trapped
Apiezon N grease is desorbed from the sorbent (e.g., by thermal desorption) and analyzed
using a sensitive analytical instrument, such as a gas chromatograph with a flame ionization
detector (GC-FID). This provides the mass of the vaporized grease.

» Calculation of Vapor Pressure: The vapor pressure (P) at the experimental temperature (T) is
calculated using the following equation, derived from the ideal gas law:

P=(m/M)*RT/V)
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Where:

o m is the mass of the trapped Apiezon N grease.

[¢]

M is the molar mass of Apiezon N grease (an average value is used as it is a mixture).

[¢]

R is the ideal gas constant.

[e]

T is the absolute temperature of the saturation cell.

o

V is the total volume of the carrier gas that has passed through the cell.

o Temperature Variation: The experiment is repeated at several different temperatures to
establish the vapor pressure curve.

Relationship Between Temperature and Vapor
Pressure

The relationship between temperature and vapor pressure for Apiezon N grease is an inverse
one. As the temperature of the grease decreases, its vapor pressure also decreases
significantly. This is a fundamental principle for all substances and is described by the
Clausius-Clapeyron equation. For cryogenic applications, this property is particularly
advantageous, as the vapor pressure of Apiezon N grease becomes exceedingly low at
cryogenic temperatures, ensuring a high-quality vacuum is maintained.[4][9]

The following diagram illustrates this fundamental relationship.
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Logical relationship between temperature and vapor pressure.

This relationship underscores the importance of maintaining low temperatures when a very
high vacuum is required.

Conclusion

The extremely low vapor pressure of Apiezon N grease, particularly at cryogenic temperatures,
is a defining characteristic that makes it an indispensable material for a wide range of scientific
and industrial applications. Understanding its vapor pressure curve and the methodologies for
its determination is crucial for researchers and professionals working with high-vacuum and
cryogenic systems. The data and protocols presented in this guide provide a solid foundation
for the effective and appropriate use of Apiezon N grease in demanding environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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